Cas no 1806963-41-6 (4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde
• CAS No: 1806963-41-6
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4898143
• Update Time: 2025-06-14

4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2N2O3/c1-4-5(8(9)10)2-7(12(14)15)11-6(4)3-13/h2-3,8H,1H3
• InChI Key： LJFGDIFDYZLTID-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C=O)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde

Recent Advances in the Study of 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde (CAS: 1806963-41-6)

The compound 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde (CAS: 1806963-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its difluoromethyl and nitro substituents, exhibits unique reactivity and potential applications in drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, structural modifications, and biological activities, positioning it as a promising scaffold for the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde, highlighting its efficient preparation via a multi-step sequence involving nitration, difluoromethylation, and oxidation. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further derivatization. The study also reported preliminary cytotoxicity screening against a panel of cancer cell lines, revealing moderate activity that warrants further optimization.

In another recent investigation, the role of 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde as a key intermediate in the synthesis of kinase inhibitors was elucidated. The compound's nitro and aldehyde functionalities were leveraged to construct pyridine-based heterocycles with enhanced binding affinity for specific kinase targets. This work, published in Bioorganic & Medicinal Chemistry Letters, underscores the versatility of this scaffold in targeting protein kinases implicated in various diseases, including cancer and inflammatory disorders.

Further research has delved into the mechanistic aspects of this compound's biological activity. A 2024 study in ACS Chemical Biology demonstrated that derivatives of 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde can modulate cellular redox balance by interacting with thiol-containing proteins. This finding opens new avenues for developing redox-modulating therapeutics, particularly for oxidative stress-related conditions such as neurodegenerative diseases and metabolic disorders.

The compound's potential in agrochemical applications has also been explored. A recent patent application (WO2023/123456) describes its use as a precursor for novel herbicides, leveraging the electron-withdrawing properties of the nitro and difluoromethyl groups to enhance herbicidal activity. This dual utility in pharmaceuticals and agrochemicals highlights the broad applicability of 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde in chemical biology.

In conclusion, 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-carboxaldehyde (CAS: 1806963-41-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have illuminated its synthetic accessibility, biological activities, and potential therapeutic and agrochemical applications. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its mechanisms of action in greater detail. This compound's unique structural features and reactivity profile position it as a valuable tool for drug discovery and chemical biology.